![molecular formula C26H24ClN3O3 B271032 1-(4-chlorophenyl)-N-{4-[(2,3-dimethylanilino)carbonyl]phenyl}-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B271032.png)
1-(4-chlorophenyl)-N-{4-[(2,3-dimethylanilino)carbonyl]phenyl}-5-oxo-3-pyrrolidinecarboxamide
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Overview
Description
1-(4-chlorophenyl)-N-{4-[(2,3-dimethylanilino)carbonyl]phenyl}-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as "Compound X" in the scientific community and has been studied extensively due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(4-chlorophenyl)-N-{4-[(2,3-dimethylanilino)carbonyl]phenyl}-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that play a role in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and it has also been found to inhibit the growth of cancer cells in vitro. However, more research is needed to fully understand the effects of this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-chlorophenyl)-N-{4-[(2,3-dimethylanilino)carbonyl]phenyl}-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its potential as a new drug candidate. Its anti-inflammatory and anti-cancer properties make it a promising candidate for the development of new drugs. However, its complex synthesis method and limited availability can be a limitation for its use in lab experiments.
Future Directions
There are several future directions for the research on 1-(4-chlorophenyl)-N-{4-[(2,3-dimethylanilino)carbonyl]phenyl}-5-oxo-3-pyrrolidinecarboxamide. One potential direction is the development of new drugs based on this compound for the treatment of inflammation and cancer. Another direction is the further study of its mechanism of action and biochemical and physiological effects. Additionally, research can be conducted on the synthesis of this compound to make it more readily available for lab experiments.
Synthesis Methods
The synthesis of 1-(4-chlorophenyl)-N-{4-[(2,3-dimethylanilino)carbonyl]phenyl}-5-oxo-3-pyrrolidinecarboxamide is a complex process that involves several steps. The initial step involves the reaction of 4-chlorobenzoic acid with thionyl chloride to yield 4-chlorobenzoyl chloride. This intermediate is then reacted with 4-(2,3-dimethylanilino)phenylamine to yield the desired compound.
Scientific Research Applications
1-(4-chlorophenyl)-N-{4-[(2,3-dimethylanilino)carbonyl]phenyl}-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain-relieving drugs. It has also been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells in vitro.
properties
Molecular Formula |
C26H24ClN3O3 |
---|---|
Molecular Weight |
461.9 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-N-[4-[(2,3-dimethylphenyl)carbamoyl]phenyl]-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C26H24ClN3O3/c1-16-4-3-5-23(17(16)2)29-25(32)18-6-10-21(11-7-18)28-26(33)19-14-24(31)30(15-19)22-12-8-20(27)9-13-22/h3-13,19H,14-15H2,1-2H3,(H,28,33)(H,29,32) |
InChI Key |
TUKMIIKNBUKOQO-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)Cl)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)Cl)C |
Origin of Product |
United States |
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